Cas no 903630-24-0 ((2-MethylbenzoDoxazol-5-yl)methanamine)

• Product Name: (2-MethylbenzoDoxazol-5-yl)methanamine
• CAS No: 903630-24-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD20278304
• CID: 2951304
• PubChem ID: 53256642
• Update Time: 2025-07-14

(2-MethylbenzoDoxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-甲基苯并[D]恶唑-5-基)甲胺
• (2-Methylbenzo[d]oxazol-5-yl)methanamine
• C-(2-Methyl-benzooxazol-5-yl)-methylamine
• (2-methyl-1,3-benzoxazol-5-yl)methanamine
• 5-Benzoxazolemethanamine, 2-methyl-
• 8521AH
• SB39757
• (2-Methyl-benzooxazol-5-yl)methylamine
• A917154
• DTXSID601300538
• 903630-24-0
• SCHEMBL8253379
• CS-0136306
• MROLRVSPODZLCV-UHFFFAOYSA-N
• 2-Methyl-5-benzoxazolemethanamine
• 1-(2-METHYL-1,3-BENZOXAZOL-5-YL)METHANAMINE
• MFCD20278304
• (2-MethylbenzoDoxazol-5-yl)methanamine

• MDL： MFCD20278304
• Inchi： 1S/C9H10N2O/c1-6-11-8-4-7(5-10)2-3-9(8)12-6/h2-4H,5,10H2,1H3
• InChI Key： MROLRVSPODZLCV-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(CN)C=CC1=2

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52

Experimental Properties

• Boiling Point: 242.1°C at 760 mmHg

(2-MethylbenzoDoxazol-5-yl)methanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on (2-MethylbenzoDoxazol-5-yl)methanamine

Introduction to (2-MethylbenzoDoxazol-5-yl)methanamine and Its Significance in Modern Chemical Research

The compound with the CAS number 903630-24-0 is a fascinating molecule known by the product name (2-MethylbenzoDoxazol-5-yl)methanamine. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The benzoDoxazol scaffold, a derivative of benzodioxole, is known for its versatility in medicinal chemistry, often serving as a key structural motif in the development of bioactive molecules.

One of the most intriguing aspects of this compound is its potential role as a building block for more complex molecules. The presence of both a methyl group and an amine functional group on the benzoDoxazol ring system allows for diverse chemical modifications, making it a valuable intermediate in synthetic chemistry. Researchers have been exploring various derivatives of this compound to develop novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been a surge in interest regarding the pharmacological properties of benzoDoxazol derivatives. Studies have shown that these compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The amine group in particular has been highlighted for its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes.

The CAS number 903630-24-0 provides a unique identifier for this compound, ensuring accurate and consistent referencing in scientific literature. This is crucial for researchers who need to verify the identity and purity of their samples. The product name (2-MethylbenzoDoxazol-5-yl)methanamine clearly describes its chemical structure, making it easier for chemists to synthesize and study.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like (2-MethylbenzoDoxazol-5-yl)methanamine with greater accuracy. By leveraging machine learning algorithms and large datasets, scientists can identify potential lead compounds for drug development much more efficiently. This approach has already led to several promising candidates that are now undergoing further investigation.

The benzoDoxazol scaffold is particularly interesting because it can be easily modified to tailor specific biological activities. For instance, researchers have explored the use of this scaffold in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The methyl group on the benzoDoxazol ring can be replaced or modified to enhance binding affinity to target proteins.

In addition to its pharmacological potential, this compound has also been studied for its role in materials science. The unique electronic properties of benzoDoxazol derivatives make them suitable candidates for organic semiconductors and other advanced materials. These applications are particularly relevant in the context of renewable energy technologies, where efficient electron transport materials are essential.

The synthesis of (2-MethylbenzoDoxazol-5-yl)methanamine involves several key steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoDoxazol core. These methods allow for high yields and minimal byproduct formation, making them ideal for large-scale production.

Ongoing research is focused on expanding the chemical space explored by benzoDoxazol derivatives. By incorporating different substituents and exploring novel synthetic pathways, scientists aim to uncover new biological activities and therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for accelerating these discoveries.

The future prospects for this compound are promising, with several clinical trials already underway evaluating its efficacy in treating various diseases. The combination of its unique structural features and diverse biological activities makes it a compelling candidate for drug development. As research continues to progress, we can expect to see more innovative applications emerging from studies on compounds like (2-MethylbenzoDoxazol-5-yl)methanamine.